2-((4-(3-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-phenylisoxazol-5-yl)acetamide

• IUPAC Name: 2-[[4-(3-chlorophenyl)-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-phenyl-1,2-oxazol-5-yl)acetamide
• InChI: InChI=1S/C21H15ClN4O3S/c22-15-8-4-7-14(9-15)17-10-18(27)26-21(24-17)30-12-19(28)25-20-16(11-23-29-20)13-5-2-1-3-6-13/h1-11H,12H2,(H,25,28)(H,24,26,27)
• InChI Key: MSUFVQLOYOSTMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(ON=C2)NC(=O)CSC3=NC(=CC(=O)N3)C4=CC(=CC=C4)Cl
• Molecular Formula: C21H15ClN4O3S
• Molecular Weight: 438.9 g/mol

Description

2-((4-(3-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-phenylisoxazol-5-yl)acetamide is a useful research compound. Its molecular formula is C21H15ClN4O3S and its molecular weight is 438.89. The purity is usually 95%.
BenchChem offers high-quality 2-((4-(3-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-phenylisoxazol-5-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-(3-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-phenylisoxazol-5-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

• Synthesis and Evaluation as Antimicrobial Agents : Novel derivatives containing the core structure similar to "2-((4-(3-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-phenylisoxazol-5-yl)acetamide" were synthesized and evaluated for their antimicrobial activities. Some compounds demonstrated promising antibacterial and antifungal activities, highlighting the potential of this chemical structure in developing new antimicrobial agents (Debnath & Ganguly, 2015).

Antitumor Applications

• Antitumor Activity Evaluation : Research focused on derivatives of the core compound showed potential antitumor activities. New derivatives bearing different heterocyclic rings synthesized from a base structure similar to the query compound were evaluated against human tumor cell lines, identifying some with considerable anticancer activity (Yurttaş, Tay, & Demirayak, 2015). Another study synthesized a series of derivatives and evaluated them in vitro against the human breast adenocarcinoma cell line MCF7, with some showing mild to moderate activity compared to doxorubicin, a standard antitumor reference (El-Morsy, El-Sayed, & Abulkhair, 2017).

Molecular Structure and Synthesis

• Molecular Structure Analysis : The structures of compounds related to "2-((4-(3-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-phenylisoxazol-5-yl)acetamide" were analyzed, revealing insights into their molecular conformations and potential interactions. Such structural analyses are crucial for understanding the activity of these compounds and guiding the synthesis of new derivatives with enhanced biological activities (Narayana et al., 2016).